N-Demethyl Rifampin
N-Demethyl Rifampin
Brand Name:
Vulcanchem
CAS No.:
13292-45-0
VCID:
VC0022601
InChI:
InChI=1S/C42H56N4O12/c1-20-11-10-12-21(2)41(54)45-32-27(19-44-46-16-14-43-15-17-46)36(51)29-30(37(32)52)35(50)25(6)39-31(29)40(53)42(8,58-39)56-18-13-28(55-9)22(3)38(57-26(7)47)24(5)34(49)23(4)33(20)48/h10-13,18-20,22-24,28,33-34,38,43,48-52H,14-17H2,1-9H3,(H,45,54)/b11-10+,18-13+,21-12+,44-19+/t20-,22+,23+,24+,28-,33-,34+,38+,42-/m0/s1
SMILES:
CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C=NN5CCNCC5)C
Molecular Formula:
C₄₂H₅₆N₄O₁₂
Molecular Weight:
808.91
N-Demethyl Rifampin
CAS No.: 13292-45-0
Reference Standards
VCID: VC0022601
Molecular Formula: C₄₂H₅₆N₄O₁₂
Molecular Weight: 808.91
CAS No. | 13292-45-0 |
---|---|
Product Name | N-Demethyl Rifampin |
Molecular Formula | C₄₂H₅₆N₄O₁₂ |
Molecular Weight | 808.91 |
IUPAC Name | [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21E)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-26-[(E)-piperazin-1-yliminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate |
Standard InChI | InChI=1S/C42H56N4O12/c1-20-11-10-12-21(2)41(54)45-32-27(19-44-46-16-14-43-15-17-46)36(51)29-30(37(32)52)35(50)25(6)39-31(29)40(53)42(8,58-39)56-18-13-28(55-9)22(3)38(57-26(7)47)24(5)34(49)23(4)33(20)48/h10-13,18-20,22-24,28,33-34,38,43,48-52H,14-17H2,1-9H3,(H,45,54)/b11-10+,18-13+,21-12+,44-19+/t20-,22+,23+,24+,28-,33-,34+,38+,42-/m0/s1 |
SMILES | CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C=NN5CCNCC5)C |
Synonyms | 3-[(1-Piperazinylimino)methyl]-rifamycin; 3-Piperazinoiminomethyl Rifamycin SV; 4-N-Demethylrifampicin; AF/AP; Demethylrifampicin; N-Demethylrifampicin; N-Demethylrifampin; NSC 143416; Rifampicin AF/AP; |
PubChem Compound | 135554537 |
Last Modified | Nov 11 2021 |
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